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Compound of Interest

Compound Name: Cobalt chloride hexahydrate

Cat. No.: B012960 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Cobalt chloride hexahydrate (CoCl₂·6H₂O) is a well-known inorganic compound

distinguished by its pronounced hygroscopic properties and its vivid color change in response

to varying humidity levels. This technical guide provides an in-depth exploration of the

hygroscopic nature of cobalt chloride hexahydrate, detailing its water absorption and

desorption characteristics, the thermodynamics of its hydration states, and the experimental

methodologies used for its characterization. This document is intended to serve as a

comprehensive resource for researchers, scientists, and professionals in drug development

who utilize or study moisture-sensitive materials.

Physicochemical Properties and Hydration States
Cobalt chloride exists in several hydration states, each with distinct physical and chemical

properties. The most common form is the hexahydrate, which is a pink, crystalline solid. Upon

dehydration, it transitions through lower hydrates to its anhydrous form, which is a blue solid.

This reversible color change is the basis for its widespread use as a humidity indicator.

The transition between these hydrated forms is an equilibrium process governed by the

ambient temperature and the partial pressure of water vapor, or relative humidity (RH). The

anhydrous form is hygroscopic, readily absorbing moisture from the atmosphere to form the

various hydrates. Conversely, the hydrated forms will release water molecules when subjected

to heat or low humidity conditions.
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The known hydrates of cobalt(II) chloride are:

Cobalt(II) chloride hexahydrate (CoCl₂·6H₂O): Pink-red crystalline solid.

Cobalt(II) chloride dihydrate (CoCl₂·2H₂O): Purple-violet crystalline solid.

Cobalt(II) chloride monohydrate (CoCl₂·H₂O): Violet solid.

Anhydrous cobalt(II) chloride (CoCl₂): Blue crystalline solid.

Quantitative Hygroscopicity Data
The hygroscopic behavior of a material can be quantitatively described by its moisture sorption

isotherm, which plots the equilibrium water content as a function of relative humidity at a

constant temperature. While specific, comprehensive isotherm data for cobalt chloride
hexahydrate is not readily available in the public domain, the following table summarizes the

expected water content and transitions at various relative humidity levels based on its known

dehydration behavior.

Relative
Humidity (RH)

Predominant
Hydrate Form

Water Content
(% w/w)

Moles of Water
(n)

Appearance

> 80%
Hexahydrate

(CoCl₂·6H₂O)
~45.4% 6 Pink/Red

50-80%

Mixture of

Hexahydrate and

Dihydrate

Intermediate 2-6 Pink to Purple

20-50%
Dihydrate

(CoCl₂·2H₂O)
~21.7% 2 Purple/Violet

< 20%
Anhydrous

(CoCl₂)
< 5% ~0 Blue

Note: The RH values for transitions are approximate and can be influenced by factors such as

temperature, airflow, and the physical form of the sample.
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Experimental Protocols for Hygroscopicity
Assessment
Several analytical techniques are employed to characterize the hygroscopic nature of materials

like cobalt chloride hexahydrate. The most common methods include Gravimetric Analysis,

Dynamic Vapor Sorption (DVS), and Thermogravimetric Analysis (TGA).

Gravimetric Analysis for Determination of Water of
Hydration
This method determines the water content by measuring the mass loss of a sample upon

heating.

Objective: To determine the percentage of water in cobalt chloride hexahydrate by heating to

a constant weight.

Materials:

Cobalt chloride hexahydrate sample

Porcelain crucible and lid

Analytical balance

Bunsen burner or muffle furnace

Desiccator

Tongs

Procedure:

Crucible Preparation: Heat a clean, empty porcelain crucible and lid with a Bunsen burner for

5 minutes to remove any moisture. Allow them to cool in a desiccator for 15 minutes.

Initial Weighing: Once cooled, weigh the crucible and lid accurately on an analytical balance.

Record this mass.
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Sample Addition: Add approximately 1-2 grams of cobalt chloride hexahydrate crystals to

the crucible. Weigh the crucible, lid, and sample together. Record this mass.

Heating: Place the crucible with the sample and a slightly ajar lid on a pipeclay triangle

supported by a tripod. Gently heat the crucible with a Bunsen burner. The pink crystals will

gradually turn blue as the water of hydration is driven off. Avoid strong heating to prevent any

decomposition of the anhydrous salt.

Cooling: After the color change is complete (approximately 10-15 minutes of gentle heating),

use tongs to place the crucible and lid in a desiccator to cool for 15 minutes.

Final Weighing: Once cooled, weigh the crucible, lid, and the anhydrous cobalt chloride.

Record this mass.

Heating to Constant Mass: Repeat the heating, cooling, and weighing cycles until two

consecutive weighings are within a small, acceptable range (e.g., ±0.002 g), indicating that

all the water has been removed.

Calculation:

Mass of hydrated salt = (Mass of crucible + lid + sample) - (Mass of empty crucible + lid)

Mass of water lost = (Mass of crucible + lid + sample) - (Mass of crucible + lid + anhydrous

salt)

Percentage of water = (Mass of water lost / Mass of hydrated salt) x 100

Dynamic Vapor Sorption (DVS) Analysis
DVS is a gravimetric technique that measures the mass of a sample as a function of controlled

relative humidity at a constant temperature. This provides a detailed moisture sorption-

desorption isotherm.

Objective: To determine the moisture sorption and desorption characteristics of cobalt chloride
hexahydrate.

Instrumentation: A dynamic vapor sorption analyzer.
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Typical Experimental Parameters:

Sample Preparation: Place approximately 10-20 mg of the cobalt chloride hexahydrate
sample in the DVS sample pan.

Temperature: Maintain a constant temperature, typically 25 °C.

Carrier Gas: Dry nitrogen or air at a flow rate of 200-500 sccm.

Humidity Program:

Drying Step: Expose the sample to 0% RH until a stable mass is achieved (e.g., dm/dt <

0.002 %/min). This will dehydrate the sample to its anhydrous or a lower hydrate form.

Sorption (Adsorption) Cycle: Increase the RH in a stepwise manner (e.g., 10% increments

from 0% to 90% RH). At each step, allow the sample mass to equilibrate before

proceeding to the next RH level.

Desorption Cycle: Decrease the RH in a stepwise manner from 90% back to 0% RH,

again allowing for mass equilibrium at each step.

Data Analysis: The change in mass at each RH step is recorded and plotted against the RH

to generate the sorption and desorption isotherms. The hysteresis between the two curves

provides information on the interaction of water with the material.

Visualizing Key Processes and Relationships
Hydration-Dehydration Equilibrium of Cobalt Chloride
The following diagram illustrates the reversible equilibrium between the different hydration

states of cobalt chloride, driven by the ambient humidity.
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Caption: Reversible hydration and dehydration of cobalt chloride.

Experimental Workflow for Gravimetric Analysis
This diagram outlines the key steps involved in the gravimetric determination of water content

in cobalt chloride hexahydrate.
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Caption: Workflow for gravimetric analysis of water content.
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Conclusion
The hygroscopic nature of cobalt chloride hexahydrate is a fundamentally important property

that dictates its applications, particularly as a visual humidity indicator. Understanding the

equilibrium between its various hydrated states, the quantitative relationship between water

content and relative humidity, and the experimental methods for its characterization is crucial

for scientists and researchers in various fields. The detailed protocols and data presented in

this guide provide a solid foundation for the effective utilization and study of this compound in

moisture-sensitive applications.

To cite this document: BenchChem. [The Hygroscopic Nature of Cobalt Chloride
Hexahydrate: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b012960#understanding-the-hygroscopic-nature-of-
cobalt-chloride-hexahydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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